Cas no 264607-26-3 (5-Isoxazolemethanol, 4,5-dihydro-3-(4-methylphenyl)-)

• Product Name: 5-Isoxazolemethanol, 4,5-dihydro-3-(4-methylphenyl)-
• CAS No: 264607-26-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1427440
• Update Time: 2024-08-15

5-Isoxazolemethanol, 4,5-dihydro-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol, 4,5-dihydro-3-(4-methylphenyl)-

• Inchi： 1S/C11H13NO2/c1-8-2-4-9(5-3-8)11-6-10(7-13)14-12-11/h2-5,10,13H,6-7H2,1H3
• InChI Key： IFYRKKDMVIUJRK-UHFFFAOYSA-N
• SMILES： O1C(CO)CC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 315.8±44.0 °C(Predicted)
• PSA: 41.82
• pka: 14.48±0.10(Predicted)